Antibacterial compound 1

• Molecular Formula: C14H16FN3O4
• Molecular Weight: 309.29 g/mol
• InChI: InChI=1S/C14H16FN3O4/c1-8(19)17-6-10-7-18(14(21)22-10)9-3-4-11(12(15)5-9)13(20)16-2/h3-5,10H,6-7H2,1-2H3,(H,16,20)(H,17,19)/t10-/m0/s1
• InChIKey: AUEIOPXLEWSKBS-JTQLQIEISA-N

SPI009 Anti-Persister Oxazolidinone

Antibacterial compound 1, identified by CAS 232951-56-3 and molecular formula C₁₄H₁₆FN₃O₄, is a synthetic oxazolidinone . This compound was originally disclosed in patent WO1999037630A1, which describes combinatorial libraries of oxazolidinones and methods for their preparation [1]. As a member of the oxazolidinone class, its mechanism of action is presumed to involve inhibition of bacterial protein synthesis through binding to the 50S ribosomal subunit, a characteristic shared with the first-in-class drug linezolid [2]. Its core utility for research and procurement lies in its role as a defined chemical entity from a foundational oxazolidinone patent, serving as a reference standard or starting point for structure-activity relationship (SAR) studies in antibacterial drug discovery.

• [1] Gordeev, M., et al. (1999). Oxazolidinone combinatorial libraries, compositions and methods of preparation. Patent WO1999037630A1. View Source
• [2] Swaney, S. M., et al. (1998). The oxazolidinone linezolid inhibits initiation of protein synthesis in bacteria. Antimicrobial Agents and Chemotherapy, 42(12), 3251-3255. View Source

SPI009 vs. Conventional Oxazolidinones

Procurement decisions for oxazolidinone research compounds cannot rely on simple class-based substitution due to the high sensitivity of antibacterial activity to subtle structural modifications. While the oxazolidinone core confers a common mechanism of action targeting the bacterial ribosome, specific substituents on the aryl and heterocyclic rings dramatically influence potency, spectrum, and resistance profile [1]. For instance, the approved drug linezolid possesses an acetamidomethyl group and a morpholine ring, whereas Antibacterial compound 1 features a distinct substitution pattern with a 2-fluoro-N-methylbenzamide moiety . Without direct, quantitative head-to-head data, assuming equivalent or even comparable Minimum Inhibitory Concentration (MIC) values across different strains is scientifically invalid and poses a significant risk to experimental reproducibility. The evidence below underscores the critical need for compound-specific validation rather than reliance on class-level assumptions.

• [1] Brickner, S. J. (1996). Oxazolidinone antibacterial agents. Current Pharmaceutical Design, 2(2), 175-194. View Source

SPI009 Comparator Evidence

P. aeruginosa Persister Killing vs. Ofloxacin

Antibacterial compound 1 possesses a unique chemical structure defined by its IUPAC name: 4-[(5S)-5-[(acetylamino)methyl]-2-oxo-3-oxazolidinyl]-2-fluoro-N-methyl-benzamide . This structure differs fundamentally from linezolid, the prototypical oxazolidinone, which features a morpholine ring. While specific MIC values for Antibacterial compound 1 are not publicly disclosed in primary literature or authoritative databases, its distinct structural features—particularly the 2-fluoro-N-methylbenzamide substituent—are known in SAR studies to modulate key properties such as lipophilicity, solubility, and ribosomal binding affinity compared to the morpholine-containing linezolid [1]. This structural divergence implies that its spectrum of activity and potency profile will not be interchangeable with linezolid or other oxazolidinone analogs without empirical validation.

Evidence Dimension	Chemical Structure and Predicted Pharmacological Profile
Target Compound Data	4-[(5S)-5-[(acetylamino)methyl]-2-oxo-3-oxazolidinyl]-2-fluoro-N-methyl-benzamide
Comparator Or Baseline	Linezolid: N-[[(5S)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
Quantified Difference	Not applicable (structural comparison only).
Conditions	Structural analysis based on IUPAC nomenclature and canonical SMILES.

Why This Matters

For medicinal chemistry and SAR studies, the unique substitution pattern of Antibacterial compound 1 offers a distinct chemical starting point that cannot be replicated by commercially available, morpholine-containing oxazolidinones like linezolid.

• [1] Barbachyn, M. R., & Ford, C. W. (2003). Oxazolidinone structure-activity relationships leading to linezolid. Angewandte Chemie International Edition, 42(18), 2010-2023. View Source

Sensitivity Restoration in Resistant ESKAPE Strains

Antibacterial compound 1 is explicitly extracted from the combinatorial libraries disclosed in patent WO1999037630A1 [1]. This patent, filed in 1999, describes a method for creating diverse oxazolidinone libraries on a solid support, a pioneering approach at the time [1]. The compound's provenance from this specific patent family provides a clear and traceable origin, which is a distinct advantage over newer, less-documented oxazolidinones or those from complex natural product sources. While no quantitative activity data is provided in the patent for this specific compound, its inclusion in a foundational oxazolidinone library positions it as a valuable tool for historical SAR analysis and as a comparator for next-generation oxazolidinones designed to overcome linezolid-associated toxicities, such as myelosuppression and monoamine oxidase inhibition [2].

Evidence Dimension	Patent Provenance and Research Utility
Target Compound Data	Disclosed in patent WO1999037630A1 (filed 1999).
Comparator Or Baseline	Linezolid: First approved in 2000, with extensive clinical and patent literature.
Quantified Difference	Not applicable (intellectual property and historical context comparison).
Conditions	Review of patent filing date and chemical structure disclosure.

Why This Matters

Procuring a compound with a clear, early patent pedigree supports freedom-to-operate assessments and provides a reliable historical reference point for academic and industrial oxazolidinone research programs.

• [1] Gordeev, M., et al. (1999). Oxazolidinone combinatorial libraries, compositions and methods of preparation. Patent WO1999037630A1. View Source
• [2] Vinh, D. C., & Rubinstein, E. (2009). Linezolid: a review of safety and tolerability. Journal of Antimicrobial Chemotherapy, 64(5), 897-904. View Source

SPI009 Research Application Scenarios

Anti-Persister Mechanism Studies in P. aeruginosa

Antibacterial compound 1 serves as a precise chemical standard for SAR exploration of the oxazolidinone class. Its unique 2-fluoro-N-methylbenzamide substituent offers a distinct steric and electronic environment compared to the morpholine ring of linezolid, making it a valuable reference compound for understanding how modifications at this position influence target binding, bacterial spectrum, and off-target effects . Researchers can use this compound to establish baseline activity in their own assays, generating proprietary data against specific bacterial panels.

Adjuvant Screening Against ESKAPE Pathogens

The compound's direct link to patent WO1999037630A1 provides a concrete chemical entity for patent landscape analysis and FTO assessments [1]. Legal and R&D teams can use this compound as a benchmark to compare against newer oxazolidinone patent filings, helping to define the scope of existing intellectual property and identify opportunities for novel, patentable derivatives with improved safety or efficacy profiles.

Biofilm Disruption and Eradication Research

As a pure, synthetic small molecule with a defined CAS number (232951-56-3) and known molecular weight (309.29 g/mol), Antibacterial compound 1 is suitable for use as a reference standard in the development and validation of analytical methods, such as HPLC or LC-MS . This is particularly relevant for quality control in chemical synthesis or for quantifying the compound in biological matrices during preclinical pharmacokinetic studies, assuming the user establishes their own quantitative performance data.

Tool Compound for Investigating Oxazolidinone Resistance Mechanisms

Given the known resistance mechanisms to linezolid, including mutations in the 23S rRNA and acquisition of the cfr methyltransferase gene, Antibacterial compound 1 can be used as a structurally distinct oxazolidinone to probe the cross-resistance profile of these mechanisms [2]. By comparing the activity of this compound against linezolid-resistant strains, researchers can gain insights into the binding interactions critical for overcoming specific resistance determinants.

• [1] Gordeev, M., et al. (1999). Oxazolidinone combinatorial libraries, compositions and methods of preparation. Patent WO1999037630A1. View Source
• [2] Long, K. S., & Vester, B. (2012). Resistance to linezolid caused by modifications at its binding site on the ribosome. Antimicrobial Agents and Chemotherapy, 56(2), 603-612. View Source